
physical and chemical properties of 1-
Benzofuran-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Benzofuran-3-carboxylic acid

Cat. No.: B1269828 Get Quote

1-Benzofuran-3-carboxylic Acid: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of 1-Benzofuran-3-carboxylic acid. It includes a summary of its quantitative data,

experimental protocols for its synthesis and analysis, and a review of the biological signaling

pathways potentially modulated by related benzofuran derivatives.

Core Properties and Data
1-Benzofuran-3-carboxylic acid, with the CAS number 26537-68-8, is a heterocyclic

compound incorporating a fused benzene and furan ring system with a carboxylic acid moiety

at the 3-position.[1][2] Its molecular formula is C₉H₆O₃, and it has a molecular weight of

approximately 162.15 g/mol .[1][2] This structure imparts a unique combination of chemical and

physical properties, making it a subject of interest in medicinal chemistry and materials science.

The compound typically appears as a white to off-white solid and should be stored in a dry,

room-temperature environment.[3]

Physical Properties
A summary of the key physical properties of 1-Benzofuran-3-carboxylic acid is presented in

the table below. These values have been compiled from various sources and may vary
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depending on the experimental conditions and purity of the sample.

Property Value Source(s)

Molecular Formula C₉H₆O₃ [1][2]

Molecular Weight 162.15 g/mol [1][2]

Melting Point 162 °C [1][4]

Boiling Point 325.6 °C at 760 mmHg [1]

Density 1.363 g/cm³ [1][4]

Flash Point 150.7 °C [1]

pKa 3.19 ± 0.10 (Predicted) [1]

Water Solubility 620.5 mg/L (Estimated) [5]

Appearance White to off-white solid [3]

Chemical and Spectroscopic Data
The chemical characteristics of 1-Benzofuran-3-carboxylic acid are defined by its aromatic

benzofuran core and the reactive carboxylic acid group. Spectroscopic data is crucial for its

identification and characterization.
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Data Type Key Features Source(s)

¹³C NMR Spectra
Data available in spectral

databases.
[2]

GC-MS
m/z top peak: 162; 2nd

highest: 145; 3rd highest: 89.
[2]

IUPAC Name 1-benzofuran-3-carboxylic acid [2]

InChI

InChI=1S/C9H6O3/c10-9(11)7-

5-12-8-4-2-1-3-6(7)8/h1-5H,

(H,10,11)

[2]

SMILES
C1=CC=C2C(=C1)C(=CO2)C(

=O)O
[2]

Experimental Protocols
Synthesis of 1-Benzofuran-3-carboxylic Acid
A common and efficient method for the synthesis of 1-Benzofuran-3-carboxylic acid involves

the following steps:

Step 1: Reaction of o-hydroxyphenylacetic acid with acetic anhydride and trimethyl

orthoformate.

To a reaction flask, add 152 g of o-hydroxyphenylacetic acid.

Add 500 g of acetic anhydride and 250 g of trimethyl orthoformate.

Heat the reaction mixture to a temperature of 80-100 °C and maintain for 6 hours.[4][6]

After the reaction is complete, remove the solvent by distillation under reduced pressure to

obtain a yellow solid.[4][6]

Step 2: Hydrolysis of the intermediate.

To the resulting yellow solid, add 500 g of methanol and stir until fully dissolved.
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Control the temperature of the solution at 0-10 °C and slowly add 180 g of a 30% sodium

hydroxide solution dropwise.

Heat the mixture to 50-60 °C and maintain for 3-6 hours.[4][6]

Step 3: Acidification and Isolation.

Recover the methanol by distillation under reduced pressure.

To the residue, add 300 g of drinking water and adjust the temperature to below 30 °C.

Slowly add 160 g of 30% hydrochloric acid dropwise to adjust the pH to 1-2.[4][6]

Cool the mixture to 0-10 °C and allow it to stand for 3 hours for decantation.

Collect the precipitate by filtration and wash the solid product with cold water.

Dry the product under vacuum to yield the final white solid of 1-Benzofuran-3-carboxylic
acid.[4][6] A yield of 97.5% has been reported for this procedure.[4]

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

A general HPLC-UV/MS method can be employed for the analysis of benzofuran derivatives.

The specific conditions for 1-Benzofuran-3-carboxylic acid may require optimization.

Sample Preparation: Accurately weigh a sample and dissolve it in a suitable solvent such as

acetonitrile or methanol. Further dilute with the mobile phase to a concentration within the

calibration range.

Instrumentation: A standard HPLC system with a UV detector and a mass spectrometer with

an electrospray ionization (ESI) source is recommended.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.
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Gradient: Start at a suitable percentage of B, increase to a higher percentage over several

minutes, hold, and then return to initial conditions.

Flow Rate: Typically 0.5 - 1.0 mL/min.

Detection: UV detection at a wavelength determined by the UV spectrum of the compound

and MS detection in either positive or negative ion mode.

Acid-Base Titration

The carboxylic acid functionality allows for quantification using acid-base titration.

Accurately weigh approximately 200 mg of 1-Benzofuran-3-carboxylic acid into a 125 mL

Erlenmeyer flask.

Dissolve the sample in about 25 mL of ethanol.

Add 2-3 drops of a suitable indicator, such as phenolphthalein.

Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 M NaOH) until

the endpoint is reached, indicated by a persistent color change.

The equivalent weight and purity of the acid can be calculated from the mass of the sample

and the volume and concentration of the NaOH solution used.

Potential Biological Signaling Pathways
While specific signaling pathways for 1-Benzofuran-3-carboxylic acid are not extensively

documented, research on related benzofuran derivatives suggests potential involvement in

several key biological processes, particularly in the contexts of inflammation, cancer, and

neuroprotection.

Anti-inflammatory Activity: NF-κB and MAPK Signaling
Certain benzofuran hybrids have demonstrated anti-inflammatory properties by inhibiting the

NF-κB and MAPK signaling pathways.[1] These pathways are crucial regulators of the

inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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